molecular formula C18H14BrN3O2S B2637801 N-(4-bromophenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide CAS No. 895103-36-3

N-(4-bromophenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide

Cat. No. B2637801
CAS RN: 895103-36-3
M. Wt: 416.29
InChI Key: NHZUXOVDRQXDMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromophenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. This compound is also known as BPTA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BPTA is not fully understood, but it is believed to be related to its ability to interact with specific enzymes and proteins in cells. BPTA has been shown to inhibit the activity of enzymes such as cathepsin B and caspase-3, which are involved in various physiological processes.
Biochemical and Physiological Effects:
BPTA has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis (programmed cell death), and inhibition of cell proliferation. These effects have been observed in various cell types, including cancer cells and normal cells.

Advantages and Limitations for Lab Experiments

The advantages of using BPTA in lab experiments include its high purity, stability, and reproducibility. However, the limitations of using BPTA in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for research on BPTA, including:
1. Investigation of the mechanism of action of BPTA and its interactions with specific enzymes and proteins in cells.
2. Development of new synthetic methods for the production of BPTA and related compounds.
3. Evaluation of the potential of BPTA as an anti-cancer agent in preclinical and clinical studies.
4. Exploration of the potential of BPTA as a building block for the synthesis of functional materials.
5. Investigation of the potential of BPTA as an inhibitor of enzymes involved in various physiological processes.

Synthesis Methods

The synthesis of BPTA involves the reaction of 4-bromobenzaldehyde with 2-aminothiophenol to form the intermediate 4-bromo-2-(phenylthio)phenylamine. This intermediate is then reacted with ethyl 2-oxo-4-phenyl-3,4-dihydropyrazine-3-carboxylate to form the final product, N-(4-bromophenyl)-2-[(3-oxo-4-phenyl-3,4-dihydropyrazin-2-yl)thio]acetamide.

Scientific Research Applications

BPTA has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, BPTA has been studied for its potential as an anti-cancer agent. In biochemistry, BPTA has been studied for its potential as an inhibitor of enzymes involved in various physiological processes. In materials science, BPTA has been studied for its potential as a building block for the synthesis of functional materials.

properties

IUPAC Name

N-(4-bromophenyl)-2-(3-oxo-4-phenylpyrazin-2-yl)sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14BrN3O2S/c19-13-6-8-14(9-7-13)21-16(23)12-25-17-18(24)22(11-10-20-17)15-4-2-1-3-5-15/h1-11H,12H2,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NHZUXOVDRQXDMB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14BrN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.